Clinolamide

• CAS RN: 3207-50-9
• Molecular Formula: C24H43NO
• Molecular Weight: 361.6 g/mol
• IUPAC Name: (9Z,12Z)-N-cyclohexyloctadeca-9,12-dienamide
• InChI: InChI=1S/C24H43NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-22-24(26)25-23-20-17-16-18-21-23/h6-7,9-10,23H,2-5,8,11-22H2,1H3,(H,25,26)/b7-6-,10-9-
• InChI Key: OFSPDNIHQQKLPZ-HZJYTTRNSA-N
• Isomeric SMILES: CCCCC/C=C\C/C=C\CCCCCCCC(=O)NC1CCCCC1
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)NC1CCCCC1
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Clinolamide; Linolexamide; AC 32; Linoleic acid cyclohexylamide

Description

Clinolamide is a compound classified as an amide, specifically derived from linoleic acid and cyclohexylamine . It is known for its cholesterol-lowering properties and has been studied for its potential in reducing blood lipid levels and preventing atheromatous changes .

Preparation Methods

Clinolamide can be synthesized using the dicyclohexylcarbodiimide method, which is commonly used in polypeptide chemistry . This method involves the condensation of linoleic acid with cyclohexylamine. The reaction is typically carried out in the presence of dicyclohexylcarbodiimide as a coupling agent, which facilitates the formation of the amide bond . Industrial production methods may involve similar synthetic routes but on a larger scale, ensuring the purity and yield of the compound.

Chemical Reactions Analysis

Clinolamide undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions, leading to the formation of various oxidation products.

Reduction: Reduction reactions can convert this compound into different reduced forms, depending on the reagents and conditions used.

Substitution: This compound can participate in substitution reactions where functional groups are replaced by other groups, altering its chemical structure.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts that facilitate substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Clinolamide has been extensively studied for its scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry. Some of its notable applications include:

Chemistry: this compound is used as a model compound in studies involving amide synthesis and reactions.

Biology: It has been studied for its effects on cholesterol levels in various animal models, demonstrating significant cholesterol-lowering properties.

Medicine: This compound’s potential as a cholesterol-lowering agent has been explored in the context of preventing atheromatous changes and reducing blood lipid levels.

Industry: The compound’s synthesis and reactions are of interest in the pharmaceutical industry for the development of new drugs and therapeutic agents.

Mechanism of Action

Clinolamide exerts its effects primarily through its interaction with cholesterol metabolism pathways. It is believed to inhibit the absorption of cholesterol in the intestines, leading to a reduction in blood cholesterol levels . The exact molecular targets and pathways involved in this process are still under investigation, but it is thought to involve the modulation of enzymes and transporters related to cholesterol metabolism.

Comparison with Similar Compounds

Clinolamide is part of a class of compounds known as linoleamides, which are derived from linoleic acid. Similar compounds include:

• N-isopropyl linoleamide
• N,N-diphenyl linoleamide
• N,N-methylcyclohexyl linoleamide
• N-linoleoylpyrrolidine
• N-(a-methylbenzyl) linoleamide (AC-223)

Among these, this compound is unique due to its specific structure and the presence of a cyclohexyl group, which contributes to its distinct cholesterol-lowering properties . Comparatively, AC-223 has been found to be more potent in terms of hypocholesterolemic activity .